Cas no 21577-50-4 (2,3-Dibromo-4-oxobut-2-enoic acid)

• Product Name: 2,3-Dibromo-4-oxobut-2-enoic acid
• CAS No: 21577-50-4
• MF: C₄H₂Br₂O₃
• MW: 257.864880084991
• CID: 273319
• PubChem ID: 2723705
• Update Time: 2025-09-27

2,3-Dibromo-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-4-oxobut-2-enoic acid
• (2Z)-2,3-Dibromo-4-oxobut-2-enoic acid
• 2,3-dibromo-4-oxo-2-Butenoic acid
• 2,3-dibromo-4-oxo-but-2-enoic acid
• 2-Butenoic acid,2,3-dibromo-4-oxo-
• NCNYEGJDGNOYJX-NSCUHMNNSA-N
• CS-0356599
• NSC193417
• 2,3-dibromo-4-oxobut-2-enoicacid
• AMY13700
• (E)-2,3-dibromo-4-oxobut-2-enoic acid
• (2E)-2,3-dibromo-4-oxobut-2-enoic acid
• CS-0216692
• 21577-50-4
• 90994-06-2
• NSC-193417
• AKOS015892701
• (E)-2,3-dibromo-4-oxo-but-2-enoic acid
• 2-Butenoic acid, 2,3-dibromo-4-oxo-, (2E)-
• AS-31097
• 2,3-dibromofumaraldehydic acid
• (Z)-2,3-dibromo-4-oxo-2-butenoic acid
• (E)-2, 3-dibromo-4-oxobut-2-enoic acid
• STR00588
• (2E)-2,3-DIBROMO-4-OXO-2-BUTENOICACID
• EN300-54829
• (2E)-2,3-DIBROMO-4-OXO-2-BUTENOIC ACID

• Inchi： 1S/C4H2Br2O3/c5-2(1-7)3(6)4(8)9/h1H,(H,8,9)/b3-2+
• InChI Key： NCNYEGJDGNOYJX-NSCUHMNNSA-N
• SMILES： Br/C(/C(=O)O)=C(\C=O)/Br

Computed Properties

• Exact Mass: 255.83696
• Monoisotopic Mass: 255.837
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 1.3

Experimental Properties

• Color/Form: Not available
• Density: 2.43
• Boiling Point: 321.8°Cat760mmHg
• Flash Point: 148.4°C
• Refractive Index: 1.625
• PSA: 54.37
• LogP: 1.27130
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Halogenated fatty acids